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A Comparative Guide to Odor Sampling
Techniques for Regulatory Compliance
For Researchers, Scientists, and Drug Development Professionals

Ensuring the accuracy and reproducibility of odor measurements is paramount for regulatory

compliance and effective environmental odor management. This guide provides an objective

comparison of common odor sampling techniques, supported by available performance data.

Detailed experimental protocols for each method are outlined to facilitate standardized

application and aid in the selection of the most appropriate technique for specific regulatory

and research needs.

Comparison of Odor Sampling Technique
Performance
The selection of an odor sampling technique significantly impacts the reliability of

measurement results. The following tables summarize the key performance characteristics and

reproducibility data for three prevalent methods: Dynamic Dilution Olfactometry, Field

Olfactometry, and Sorbent-Based Sampling with Thermal Desorption-Gas Chromatography-

Mass Spectrometry (TD-GC-MS).
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Technique Principle
Primary

Application

Key

Advantages
Key Limitations

Dynamic Dilution

Olfactometry (EN

13725)

Whole air

samples are

collected in

specialized bags

and evaluated in

a laboratory by a

human panel that

determines the

detection

threshold after

systematic

dilution with

odorless air.

- Regulatory

compliance for

point and area

sources- Odor

impact

assessments-

Performance

testing of odor

abatement

systems

- Standardized

and

internationally

recognized

method-

Provides a direct

measure of odor

concentration as

perceived by

humans- High

accuracy and

precision under

controlled

laboratory

conditions

- Susceptible to

sample storage

and

transportation

artifacts- Time-

consuming and

relatively high

cost- Does not

provide chemical

characterization

of the odor

Field

Olfactometry

A portable device

is used to dilute

ambient odorous

air with carbon-

filtered air at the

sampling site,

allowing for a

real-time

determination of

the odor

detection

threshold

(Dilution-to-

Threshold, D/T

ratio).

- Screening and

monitoring of

ambient odor

levels- Fence-

line monitoring

for industrial

facilities- Rapid

assessment of

odor complaints

- Provides

immediate, real-

time results-

Cost-effective for

frequent

monitoring-

Useful for

identifying odor

sources and

hotspots

- Lower precision

and accuracy

compared to

laboratory

methods-

Results can be

influenced by

environmental

conditions and

assessor fatigue-

Not a

standardized

method under

EN 13725 for

regulatory

submission in

many

jurisdictions[1]
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Sorbent-Based

Sampling with

TD-GC-MS

Odorous

compounds are

trapped onto

sorbent tubes,

which are then

thermally

desorbed in a

laboratory for

chemical

analysis by Gas

Chromatography

-Mass

Spectrometry

(GC-MS).

- Identification

and

quantification of

specific odor-

causing chemical

compounds-

Source

apportionment of

odors- Research

and development

for product

emissions

- High sensitivity

and specificity for

target

compounds-

Provides detailed

chemical

composition of

the odor- Stable

sample collection

for later analysis

- Does not

directly measure

odor perception

or concentration

in odor units-

Can be complex

to correlate

chemical data

with human odor

perception-

Potential for

sorbent

breakthrough or

artifact formation

Reproducibility of Odor Sampling Techniques
The reproducibility of an odor sampling method is crucial for ensuring that results are

consistent and comparable over time and between different laboratories. The following table

presents available data on the reproducibility of the discussed techniques. It is important to

note that direct comparison is challenging due to the different metrics and conditions reported

in the literature.
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Technique
Reproducibility

Metric
Reported Value Source/Comment

Dynamic Dilution

Olfactometry (EN

13725)

Inter-laboratory

Standard Deviation of

log(threshold)

As high as 0.30

Indicates variability

between different

laboratories.[2]

Inter-panel Standard

Deviation (within a

single lab)

Typically around 0.10

Reflects the variability

between different

panels of assessors in

the same laboratory.

[2]

Within-panel Standard

Deviation
As low as 0.05

Represents the best-

case precision with

the same panel under

repeatable conditions.

[2]

Accuracy (vs.

reference n-butanol)

Required to be ≤

0.217

As defined by the EN

13725 standard.[3]

Field Olfactometry

Correlation with

Dynamic Olfactometry

(Pearson correlation

coefficient)

0.82 (for some

sources)

Indicates a good

correlation for certain

odor types, but can

vary.[4]

Reproducibility

(across assessors)

Generally higher than

repeatability (for a

single assessor)

Multiple assessors

can improve the

reliability of field

measurements.

Accuracy and

Precision

Generally lower than

dynamic olfactometry.

One study showed a

10% uncertainty for

D/T ratios of 2-60 and

5% for D/T of 60-500

for the Nasal Ranger.

[4]

The lack of a universal

standard contributes

to variability.[5]
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Sorbent-Based

Sampling with TD-GC-

MS

Reproducibility

(Relative Standard

Deviation - RSD)

12% ± 6% for a wide

range of VOCs

Demonstrates good

reproducibility for the

chemical analysis part

of the method.[6][7]

Recovery after

storage (1-6 weeks)
87% ± 9%

Indicates good sample

stability on sorbent

tubes.[6][7]

Desorption Efficiency 99% ± 28%

High efficiency in

transferring trapped

compounds to the

analytical instrument.

[6][7]

Experimental Workflows and Signaling Pathways
To visualize the logical flow of the different odor sampling and analysis processes, the

following diagrams are provided.

Odor Sampling Analysis Results

Identify Odor Source

Dynamic Dilution Olfactometry
(Whole Air Sample in Bag)

Field Olfactometry
(In-situ Measurement)

Sorbent Tube Sampling
(Adsorption of VOCs)

Laboratory Analysis
(EN 13725 Olfactometer)

Real-time D/T Reading

Thermal Desorption & GC-MS

Odor Concentration (ouE/m³)

Dilution-to-Threshold (D/T)

Chemical Concentration (µg/m³)

Compliance Decision

Regulatory Compliance

Screening/Preliminary Assessment

Source Identification

Click to download full resolution via product page

Caption: Workflow of different odor sampling and analysis techniques.
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Experimental Protocols
Dynamic Dilution Olfactometry Sampling (based on EN
13725)
Objective: To collect a whole air sample of an odorous gas in a sample bag for subsequent

analysis of odor concentration by dynamic dilution olfactometry.

Materials:

Inert sample bags (e.g., Nalophan®, Tedlar®) with inert tubing (e.g., PTFE).

Vacuum container (lung principle) or a pump to draw sample into the bag.

Heated sampling probe (if sampling from hot/humid sources).

Flow meter.

Sample identification labels.

Procedure:

Pre-sampling Preparation:

Ensure all sampling equipment is clean and free from any residual odors.

Label the sample bag with a unique identifier, date, time, and sampling location.

Purge the sampling line with the sample gas for a sufficient period to ensure a

representative sample is collected.

Sample Collection (Lung Principle):

Place the sample bag inside a rigid, airtight container.

Connect the inlet of the sample bag to the sampling probe positioned at the odor source.

Create a vacuum in the container, which will cause the sample bag to inflate with the

odorous air without the sample passing through a pump.
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Sample Collection (Direct Pumping):

Connect the sampling pump to the outlet of the sample bag.

Connect the inlet of the sample bag to the sampling probe.

Activate the pump to draw the sample into the bag. Ensure the pump materials are inert

and do not contaminate the sample.

Post-sampling:

Seal the sample bag securely.

Record all relevant sampling conditions, including temperature, humidity, and flow rate.

Transport the sample to the olfactometry laboratory for analysis, protecting it from sunlight

and extreme temperatures. Analysis should ideally be performed within 30 hours of

sampling.

Field Olfactometry Measurement
Objective: To determine the Dilution-to-Threshold (D/T) ratio of an ambient odor in real-time

using a portable olfactometer.

Materials:

Portable field olfactometer (e.g., Nasal Ranger®, Scentroid SM100).

Carbon filters for generating odor-free air.

Face mask or nasal interface.

Data logging device or field notebook.

Anemometer and compass to record wind speed and direction.

Procedure:

Assessor Preparation:
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The assessor should avoid exposure to strong odors for at least 30 minutes prior to

measurement.

The assessor should not smoke, eat, or drink anything other than water for at least 30

minutes before the assessment.

Instrument Setup:

Ensure the field olfactometer is calibrated according to the manufacturer's instructions.

Install a fresh, activated carbon filter.

Measurement Process:

The assessor stands at the measurement location, facing into the wind.

Begin by breathing through the olfactometer with the dilution valve set to the highest

dilution (lowest odor concentration).

Gradually decrease the dilution, presenting progressively higher concentrations of the

ambient air to the nose.

The D/T ratio is the dilution at which the assessor first detects the odor.

To confirm the threshold, the assessor should then increase the dilution to a level where

the odor is no longer detectable and then decrease it again to re-establish the detection

threshold.

Data Recording:

Record the D/T ratio, time, location, wind speed, wind direction, and a description of the

odor character.

It is recommended to have multiple assessors perform the measurement to improve the

reliability of the results.
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Sorbent-Based Sampling with Thermal Desorption-GC-
MS
Objective: To collect and concentrate volatile organic compounds (VOCs) from an odorous air

stream onto a sorbent tube for subsequent chemical analysis.

Materials:

Conditioned sorbent tubes packed with appropriate sorbent material (e.g., Tenax® TA,

Carbograph, Carboxen).

Low-flow personal sampling pump calibrated to a known flow rate.

Tubing to connect the sorbent tube to the pump.

Tube caps for sealing the sorbent tubes after sampling.

Sample identification labels.

Field blank tubes.

Procedure:

Pre-sampling Preparation:

Ensure the sampling pump is fully charged and calibrated.

Select the appropriate sorbent tube based on the target analytes.

Label the sorbent tubes with unique identifiers.

Sample Collection:

Break the sealed ends of a sorbent tube.

Connect the sorbent tube to the sampling pump with the arrow on the tube pointing in the

direction of airflow.
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Position the open end of the sorbent tube in the area to be sampled.

Start the pump and record the start time and flow rate.

Sample for a predetermined duration to achieve the desired sample volume. Do not

exceed the breakthrough volume of the sorbent for the target compounds.

At the end of the sampling period, stop the pump and record the end time.

Post-sampling:

Remove the sorbent tube from the pump and immediately cap both ends.

Prepare a field blank by opening a sorbent tube in the sampling environment for a brief

period without drawing air through it, and then capping it.

Store the sampled tubes and the field blank in a clean, cool, and dark environment until

analysis.

Laboratory Analysis (Thermal Desorption-GC-MS):

The sorbent tube is placed in a thermal desorber.

The tube is heated, and the trapped VOCs are desorbed by a flow of inert gas.

The desorbed analytes are focused in a cold trap and then rapidly heated and injected into

a gas chromatograph for separation.

The separated compounds are then detected and identified by a mass spectrometer.

Quantification is achieved by comparing the response of the target compounds to the

response of a known concentration of a standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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